Cas no 2028500-29-8 (3-(3-fluoro-5-methoxyphenyl)pentan-3-ol)

3-(3-Fluoro-5-methoxyphenyl)pentan-3-ol is a fluorinated aromatic alcohol with a tertiary pentanol structure, offering unique reactivity and stability due to its substituted phenyl ring. The presence of both fluorine and methoxy groups enhances its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom improves metabolic stability and binding affinity, while the methoxy group contributes to solubility and functional versatility. The tertiary alcohol moiety provides a reactive site for further derivatization. This compound is particularly useful in the development of bioactive molecules, where fine-tuning of steric and electronic effects is critical. Its well-defined structure ensures consistent performance in synthetic applications.

3-(3-fluoro-5-methoxyphenyl)pentan-3-ol structure

2028500-29-8 structure

Product Name:3-(3-fluoro-5-methoxyphenyl)pentan-3-ol

CAS No:2028500-29-8

MF:C₁₂H₁₇FO₂

MW:212.260587453842

CID:6780933

Update Time:2025-10-29

3-(3-fluoro-5-methoxyphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol
- Inchi： 1S/C12H17FO2/c1-4-12(14,5-2)9-6-10(13)8-11(7-9)15-3/h6-8,14H,4-5H2,1-3H3
- InChI Key： OAFHMZFORPIRBP-UHFFFAOYSA-N
- SMILES： C(C1C=C(C=C(C=1)OC)F)(O)(CC)CC

3-(3-fluoro-5-methoxyphenyl)pentan-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB603750-250mg	3-(3-Fluoro-5-methoxyphenyl)pentan-3-ol; .	2028500-29-8	250mg	€343.80	2024-07-19
abcr	AB603750-1g	3-(3-Fluoro-5-methoxyphenyl)pentan-3-ol; .	2028500-29-8	1g	€634.10	2024-07-19
abcr	AB603750-5g	3-(3-Fluoro-5-methoxyphenyl)pentan-3-ol; .	2028500-29-8	5g	€2128.30	2024-07-19

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Additional information on 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol

Comprehensive Overview of 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 2028500-29-8): Properties, Applications, and Industry Insights

3-(3-fluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 2028500-29-8) is a fluorinated aromatic compound with a unique structural framework, combining a methoxy group and a fluoro substitution on a phenyl ring. This chemical entity has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its versatility in synthetic applications, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol has surged, driven by their role in optimizing drug pharmacokinetics. Fluorination is a key strategy in modern medicinal chemistry to improve metabolic stability and membrane permeability. Researchers frequently search for "fluorinated phenyl derivatives" or "CAS 2028500-29-8 applications," reflecting the compound's relevance in high-value chemical synthesis. Its lipophilic nature and hydrogen-bonding capacity further contribute to its utility in designing CNS-active drugs or agrochemicals with enhanced bioavailability.

The synthetic pathways for 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol often involve Grignard reactions or catalytic hydrogenation, with emphasis on regioselective fluorination techniques. Industry forums frequently discuss "green synthesis of fluorinated alcohols" or "scalable production of CAS 2028500-29-8," highlighting the need for sustainable methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for high-purity intermediates.

Beyond pharmaceuticals, this compound’s aromatic fluoroalkanol motif finds niche applications in liquid crystals and specialty polymers. Searches for "fluoro-methoxy phenyl derivatives in materials science" underscore its cross-disciplinary appeal. However, handling requires adherence to standard laboratory protocols, as its physicochemical properties (e.g., solubility in organic solvents) demand proper ventilation and PPE. Environmental considerations, such as "biodegradability of fluorinated aromatics," are also trending topics, aligning with global green chemistry initiatives.

In conclusion, 3-(3-fluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 2028500-29-8) exemplifies the intersection of innovation and functionality in fluoroorganic chemistry. Its dual-functionalized aromatic core positions it as a valuable asset for researchers exploring "next-generation synthetic intermediates" or "structure-activity relationships in drug design." As industries prioritize molecular diversification, this compound’s role is poised to expand, supported by advancements in catalytic fluorination and AI-driven molecular modeling.